7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H17Cl2N5OS/c22-15-5-4-13(11-16(15)23)14-12-30-19-18(14)25-21(26-20(19)29)28-9-7-27(8-10-28)17-3-1-2-6-24-17/h1-6,11-12H,7-10H2,(H,25,26,29)
• InChI Key: HSIHWSAVKSFBFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC(=O)C4=C(N3)C(=CS4)C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C21H17Cl2N5OS
• Molecular Weight: 458.4 g/mol

Description

7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one is a chemical compound listed in the PubChem database. It is known for its unique properties and applications in various fields of scientific research, including chemistry, biology, medicine, and industry.

Preparation Methods

The preparation methods for 7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one involve several synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure optimal yield and purity. Common reagents used in these reactions include acids, bases, and solvents.

Industrial Production: Large-scale production of this compound involves the use of industrial reactors and purification systems to achieve high purity and yield. The process may also include steps such as crystallization, filtration, and drying.

Chemical Reactions Analysis

7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from these reactions depend on the specific conditions used.

Reduction: Reduction reactions involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride. These reactions typically result in the formation of reduced derivatives of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another. Common reagents used in these reactions include halogens and nucleophiles. The major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. It is also studied for its unique chemical properties and reactivity.

Biology: In biological research, this compound is used to study cellular processes and molecular interactions. It may also be used as a tool to investigate the effects of specific chemical modifications on biological systems.

Medicine: The compound has potential applications in drug discovery and development. It may be studied for its pharmacological properties and potential therapeutic effects.

Industry: this compound is used in various industrial processes, including the production of specialty chemicals and materials. It may also be used as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Molecular Targets: this compound may bind to specific proteins, enzymes, or receptors in biological systems. This binding can modulate the activity of these targets and influence cellular processes.

Pathways Involved: The compound may affect various signaling pathways and biochemical processes. The exact pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

7-(3,4-dichlorophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)-1H-thieno[3,2-d]pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2244 (aspirin): Known for its anti-inflammatory and analgesic properties.

CID 5161 (salicylsalicylic acid): Used in the treatment of pain and inflammation.

CID 3715 (indomethacin): A nonsteroidal anti-inflammatory drug used to reduce fever, pain, and inflammation.

CID 1548887 (sulindac): Another nonsteroidal anti-inflammatory drug with similar applications.

This compound stands out due to its unique chemical structure and specific applications in various fields of research.